Cas no 2229324-38-1 (2-oxo-3-(2,3,4-trihydroxyphenyl)propanoic acid)

• Product Name: 2-oxo-3-(2,3,4-trihydroxyphenyl)propanoic acid
• CAS No: 2229324-38-1
• MF: C₉H₈O₆
• MW: 212.156223297119
• CID: 6150852
• PubChem ID: 131832971
• Update Time: 2025-05-20

2-oxo-3-(2,3,4-trihydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-3-(2,3,4-trihydroxyphenyl)propanoic acid
• 2229324-38-1
• EN300-1808122

• Inchi： 1S/C9H8O6/c10-5-2-1-4(7(12)8(5)13)3-6(11)9(14)15/h1-2,10,12-13H,3H2,(H,14,15)
• InChI Key： VPHOTAUDTDAYJY-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1CC(C(=O)O)=O)O)O

Computed Properties

• Exact Mass: 212.03208797g/mol
• Monoisotopic Mass: 212.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 115Ų

Additional information on 2-oxo-3-(2,3,4-trihydroxyphenyl)propanoic acid

Introduction to 2-Oxo-3-(2,3,4-Trihydroxyphenyl)propanoic Acid (CAS No. 2229324-38-1)

2-Oxo-3-(2,3,4-trihydroxyphenyl)propanoic acid (CAS No. 2229324-38-1) is a novel compound that has garnered significant attention in the fields of chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to the class of organic acids and is characterized by its complex molecular structure, which includes a ketone group and multiple hydroxyl groups. The presence of these functional groups imparts specific chemical properties and reactivity, making it a subject of interest for various applications.

The molecular formula of 2-oxo-3-(2,3,4-trihydroxyphenyl)propanoic acid is C₉H₁₀O₆, with a molecular weight of approximately 198.17 g/mol. Its structure consists of a phenyl ring substituted with three hydroxyl groups at positions 2, 3, and 4, and a propanoic acid moiety with a ketone group at the second carbon atom. This arrangement of functional groups suggests potential interactions with biological systems, particularly in the context of enzyme inhibition and antioxidant activity.

Recent research has highlighted the potential therapeutic applications of 2-oxo-3-(2,3,4-trihydroxyphenyl)propanoic acid. Studies have shown that this compound exhibits significant antioxidant properties, which can be attributed to its ability to scavenge free radicals and reduce oxidative stress. This property makes it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer.

In addition to its antioxidant activity, 2-oxo-3-(2,3,4-trihydroxyphenyl)propanoic acid has been investigated for its potential anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. These findings suggest that it may have therapeutic potential in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

The structural similarity of 2-oxo-3-(2,3,4-trihydroxyphenyl)propanoic acid to certain natural products has also led to its exploration as a lead compound for drug discovery. Researchers are particularly interested in its ability to modulate specific enzymes involved in metabolic pathways. For instance, preliminary studies have shown that this compound can inhibit the activity of aldose reductase, an enzyme implicated in diabetic complications such as retinopathy and neuropathy.

Beyond its therapeutic applications, 2-oxo-3-(2,3,4-trihydroxyphenyl)propanoic acid has been studied for its potential use in chemical synthesis and materials science. Its unique combination of functional groups makes it a versatile building block for the synthesis of more complex molecules. Additionally, the compound's ability to form stable complexes with metal ions has led to its exploration in the development of new materials with enhanced properties.

In conclusion, 2-oxo-3-(2,3,4-trihydroxyphenyl)propanoic acid (CAS No. 2229324-38-1) is a multifaceted compound with a wide range of potential applications in both biological and chemical fields. Its unique structural features and biological activities make it an exciting area of research for scientists and researchers aiming to develop new therapeutic agents and materials. As further studies are conducted, it is likely that new insights into the properties and applications of this compound will continue to emerge.